Cas no 1326849-76-6 (2-(4-fluorophenyl)-4-[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one)

• Product Name: 2-(4-fluorophenyl)-4-[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one
• CAS No: 1326849-76-6
• MF: C₂₄H₁₆FN₃O₃
• MW: 413.400548934937
• CID: 5399362
• Update Time: 2025-06-08

2-(4-fluorophenyl)-4-[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-4-[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]isoquinolin-1-one
• 2-(4-fluorophenyl)-4-[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C24H16FN3O3/c1-30-18-6-4-5-15(13-18)22-26-23(31-27-22)21-14-28(17-11-9-16(25)10-12-17)24(29)20-8-3-2-7-19(20)21/h2-14H,1H3
• InChI Key： SGPZECSGONTXFM-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=CC(OC)=C3)N=2)=CN1C1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 2-(4-fluorophenyl)-4-[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one

Professional Introduction to Compound with CAS No. 1326849-76-6 and Product Name: 2-(4-fluorophenyl)-4-[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one

Compound with the CAS number 1326849-76-6 and the product name 2-(4-fluorophenyl)-4-[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound integrates several key pharmacophoric elements, including a fluorophenyl group, a 3-methoxyphenyl moiety, and a 1,2,4-oxadiazole ring system, which are known to contribute to its unique chemical and biological properties.

The fluorophenyl substituent is particularly noteworthy in medicinal chemistry due to the ability of fluorine atoms to modulate the pharmacokinetic and pharmacodynamic properties of molecules. In particular, fluorine can enhance metabolic stability, improve binding affinity to biological targets, and influence drug distribution and excretion. The presence of a fluorophenyl group in this compound suggests that it may exhibit improved bioavailability and prolonged half-life compared to analogous molecules lacking this substitution.

Furthermore, the 3-methoxyphenyl group adds another layer of complexity to the compound's structure. Methoxy groups are commonly found in biologically active compounds and are known to participate in various non-covalent interactions with biological targets. These interactions can include hydrogen bonding, π-stacking, and hydrophobic effects, all of which are critical for achieving high affinity and selectivity in drug design. The combination of a fluorophenyl and a 3-methoxyphenyl group in this molecule may enhance its ability to interact with specific protein targets, thereby increasing its therapeutic efficacy.

The core structure of the compound is further augmented by the presence of a 1,2,4-oxadiazole ring system. Oxadiazole derivatives are a class of heterocyclic compounds that have been extensively studied for their wide range of biological activities. These activities include anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The 1,2,4-oxadiazole ring is known to be a versatile pharmacophore that can be incorporated into drug molecules to enhance their biological activity. In this compound, the 1,2,4-oxadiazole ring is linked to the dihydroisoquinolinone scaffold through an amide bond at position 4. This linkage not only provides structural stability but also introduces additional functional groups that can participate in biological interactions.

The dihydroisoquinolinone scaffold is another important feature of this compound. Dihydroisoquinolinones are a class of heterocyclic compounds that have been investigated for their potential in various therapeutic areas. These compounds are known for their ability to interact with multiple biological targets, including enzymes and receptors involved in signal transduction pathways. The structural flexibility of the dihydroisoquinolinone moiety allows for modifications at multiple positions, enabling the design of molecules with tailored biological activities.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening methods for identifying novel bioactive compounds. The structural features of this compound make it an attractive candidate for further investigation using these methods. Computational approaches such as molecular docking simulations can be employed to predict the binding mode of this molecule to various biological targets. These simulations can provide insights into how the different pharmacophoric elements interact with potential receptors or enzymes.

In addition to computational studies, experimental validation is crucial for understanding the biological activity of novel compounds. Preliminary experiments have suggested that this compound exhibits promising activity against certain cancer cell lines. The mechanisms by which it exerts its effects are currently under investigation but may involve inhibition of key signaling pathways involved in cell proliferation and survival. Further studies are needed to elucidate these mechanisms and determine whether this compound has potential as a lead molecule for drug development.

The synthesis of this compound represents another significant achievement in synthetic organic chemistry. The multi-step synthesis involves several key transformations that require precise control over reaction conditions. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to construct the complex heterocyclic framework efficiently. The successful synthesis of this molecule demonstrates the growing capability of synthetic chemists to construct intricate molecular architectures.

The development of new synthetic methodologies is essential for facilitating the discovery and optimization of novel bioactive compounds. Techniques such as flow chemistry have emerged as powerful tools for improving reaction efficiency and scalability. These methods can be particularly useful for synthesizing complex molecules like this one on larger scales required for preclinical studies.

The impact of this compound extends beyond its potential therapeutic applications; it also contributes to our fundamental understanding of how structural features influence biological activity. By studying molecules like this one, researchers can gain insights into structure-activity relationships (SAR) that can guide future drug design efforts. Such knowledge is critical for developing more effective drugs with improved efficacy and safety profiles.

The future directions for research on this compound include exploring its potential in clinical trials and developing derivatives with enhanced properties. Structure-based drug design approaches can be employed to modify specific regions of the molecule while maintaining or improving its biological activity. Additionally, exploring new synthetic routes could reduce production costs and improve sustainability in drug manufacturing processes.

In conclusion,2-(4-fluorophenyl)-4-[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one (CAS No. 1326849-76-6) is a promising candidate for further development as a therapeutic agent due to its unique structural features and preliminary biological activity observed against certain cancer cell lines.